Cas no 99624-08-5 ((2S,3R,7R,9R,11R)-1,2,5-Trimethylspiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-3,11-diol)

• Product Name: (2S,3R,7R,9R,11R)-1,2,5-Trimethylspiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-3,11-diol
• CAS No: 99624-08-5
• MF: C₁₅H₂₂O₄
• MW: 266.332785129547
• CID: 807406
• Update Time: 2024-03-01

(2S,3R,7R,9R,11R)-1,2,5-Trimethylspiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-3,11-diol Chemical and Physical Properties

Names and Identifiers

• Trichothec-9-ene-4,7-diol,12,13-epoxy-, (4b,7a)-
• 7-hydroxytrichodermol
• 12,13-Epoxytrichothec-9-ene-4,7-diol
• (2S,3R,7R,9R,11R)-1,2,5-Trimethylspiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-3,11-diol

• Inchi： 1S/C15H22O4/c1-8-4-9(16)13(2)11(5-8)19-12-6-10(17)14(13,3)15(12)7-18-15/h5,9-12,16-17H,4,6-7H2,1-3H3
• InChI Key： HSKDIWXLQLBLPQ-UHFFFAOYSA-N
• SMILES： CC1CC(O)C2(C(OC3C4(OC4)C2(C)C(O)C3)C=1)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 475
• Topological Polar Surface Area: 62.2
• XLogP3: 0.249

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Trichothecenes
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Trichothecenes